12-Hydroxyrotenone
12-Hydroxyrotenone
Brand Name:
Vulcanchem
CAS No.:
16431-42-8
VCID:
VC0105970
InChI:
InChI=1S/C23H22O7/c1-11(2)16-7-13-15(29-16)6-5-12-21(13)30-20-10-28-17-9-19(27-4)18(26-3)8-14(17)23(20,25)22(12)24/h5-6,8-9,16,20,25H,1,7,10H2,2-4H3/t16-,20+,23+/m1/s1
SMILES:
CC(=C)C1CC2=C(O1)C=CC3=C2OC4COC5=CC(=C(C=C5C4(C3=O)O)OC)OC
Molecular Formula:
C23H22O7
Molecular Weight:
410.4 g/mol
12-Hydroxyrotenone
CAS No.: 16431-42-8
Main Products
VCID: VC0105970
Molecular Formula: C23H22O7
Molecular Weight: 410.4 g/mol
CAS No. | 16431-42-8 |
---|---|
Product Name | 12-Hydroxyrotenone |
Molecular Formula | C23H22O7 |
Molecular Weight | 410.4 g/mol |
IUPAC Name | (1S,6R,13S)-13-hydroxy-16,17-dimethoxy-6-prop-1-en-2-yl-2,7,20-trioxapentacyclo[11.8.0.03,11.04,8.014,19]henicosa-3(11),4(8),9,14,16,18-hexaen-12-one |
Standard InChI | InChI=1S/C23H22O7/c1-11(2)16-7-13-15(29-16)6-5-12-21(13)30-20-10-28-17-9-19(27-4)18(26-3)8-14(17)23(20,25)22(12)24/h5-6,8-9,16,20,25H,1,7,10H2,2-4H3/t16-,20+,23+/m1/s1 |
Standard InChIKey | JFVKWCYZKMUTLH-CGYQNGNCSA-N |
Isomeric SMILES | CC(=C)[C@H]1CC2=C(O1)C=CC3=C2O[C@H]4COC5=CC(=C(C=C5[C@]4(C3=O)O)OC)OC |
SMILES | CC(=C)C1CC2=C(O1)C=CC3=C2OC4COC5=CC(=C(C=C5C4(C3=O)O)OC)OC |
Canonical SMILES | CC(=C)C1CC2=C(O1)C=CC3=C2OC4COC5=CC(=C(C=C5C4(C3=O)O)OC)OC |
Synonyms | 12-hydroxyrotenone 6 alpha(beta),12 alpha(beta)-rotenolone rotenolone rotenolone, (2R-(2alpha,6aalpha,12aalpha))-isomer rotenolone, (2R-(2alpha,6aalpha,12abeta))-isomer rotenolone, (2R-(2alpha,6abeta,12aalpha))-isome |
PubChem Compound | 161176 |
Last Modified | Nov 11 2021 |
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